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Compound of Interest

Compound Name: 4-Bromotriphenylamine

Cat. No.: B1269916

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting point of 4-
Bromotriphenylamine, a crucial physical property for its identification, purity assessment, and
application in various scientific fields. The document details the reported melting point values,
outlines a standard experimental protocol for its determination, and includes a workflow
diagram for clarity.

Physicochemical Data of 4-Bromotriphenylamine

4-Bromotriphenylamine, also known as 4-Bromo-N,N-diphenylaniline, is a solid, white powder
or crystalline substance.[1] Its key identifiers and physical properties are summarized below for
quick reference.
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Property Value

Molecular Formula CisH14BrN

Molecular Weight 324.21 g/mol

CAS Number 36809-26-4[2]

Appearance White to almost white powder or crystal[1]
Melting Point 108-112 °C[1][2][3]

Boiling Point 419.1 °C at 760 mmHg[2][3]

Density 1.369 g/cm3[2][3]

Understanding the Melting Point

The melting point of a pure crystalline solid is a characteristic physical property defined as the
temperature at which the solid and liquid phases are in equilibrium at a given pressure.[4] For
pure, nonionic, crystalline organic compounds, this transition is typically sharp, occurring over a
narrow range of 0.5-1.0 °C.[5][6] The presence of impurities will generally cause a depression
in the melting point and a broadening of the melting range.[4][6][7] Therefore, determining the
melting point is a fundamental technique for identifying a compound and assessing its purity.[4]

[5]

Experimental Protocol for Melting Point
Determination

The following protocol describes a standard method for determining the melting point of 4-
Bromotriphenylamine using a capillary melting point apparatus, such as a Mel-Temp
apparatus.[7]

Materials and Equipment:
e 4-Bromotriphenylamine sample

o Capillary tubes (sealed at one end)[8]
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o Mortar and pestle[5]
e Melting point apparatus (e.g., Mel-Temp)[7]
o Thermometer or digital temperature probe[7]
Procedure:
e Sample Preparation:
o Place a small amount of 4-Bromotriphenylamine on a clean, dry surface.[8]

o Using a mortar and pestle, carefully grind the crystalline sample into a fine powder.[5] This
ensures uniform heating.

e Loading the Capillary Tube:
o Push the open end of a capillary tube into the powdered sample.[6]
o Gently tap the sealed end of the tube on a hard surface to pack the powder down.[7]

o Continue this process until the packed sample is approximately 2-3 mm high in the tube.

[7]
e Melting Point Measurement (Two-Stage Process):

o Rapid, Approximate Measurement:

Place the loaded capillary tube into the heating block of the melting point apparatus.[7]

Heat the sample rapidly, at a rate of 5-10 °C per minute, to get a rough estimate of the
melting point.[7]

Record the temperature at which the sample melts. Discard this sample.

Allow the apparatus to cool to at least 15-20 °C below the approximate melting point.[5]

[7]

o Accurate Measurement:
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» Insert a new, freshly prepared capillary tube with 4-Bromotriphenylamine.[7]

» Heat rapidly until the temperature is about 20 °C below the previously determined
approximate melting point.[7]

» Reduce the heating rate to a slow and steady 1-2 °C per minute.[5][7] A slow heating
rate is crucial for an accurate reading.[5]

» Record the temperature (T1) at which the first droplet of liquid appears.[5]

» Continue heating slowly and record the temperature (T2) at which the last solid crystal
melts completely.[5]

» The melting point is reported as the range T1 - Ta2.

» Mixed Melting Point (for Identity Confirmation):

o If confirming the identity of an unknown sample suspected to be 4-Bromotriphenylamine,
a mixed melting point determination can be performed.[4]

o Mix the unknown sample with a pure, authentic sample of 4-Bromotriphenylamine.

o Determine the melting point of the mixture. If there is no depression or broadening of the
melting range compared to the pure sample, the unknown is likely 4-
Bromotriphenylamine.[4] A lowered and broadened melting range would indicate the
authentic sample is acting as an impurity.[4]

Workflow and Logic Diagrams

The following diagrams illustrate the experimental workflow for determining the melting point
and the logic behind the mixed melting point technique.
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Caption: Experimental workflow for melting point determination.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1269916?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1269916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Conclusion:

MP is sharp and Unknown IS
SV B ndepressed 4-Bromotriphenylamine

Result:

Determine MP
of Mixture

| Different MP

Mix Unknown
with Authentic
4-Bromotriphenylamine

Result:
MP is broad and

Conclusion:
Unknown IS NOT
4-Bromotriphenylamine

depressed

Click to download full resolution via product page

Caption: Logic diagram for mixed melting point analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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